Cas no 689161-17-9 (Benzoic acid, 4-methyl-2-(1-methylethoxy)-)
689161-17-9 structure
Product Name:Benzoic acid, 4-methyl-2-(1-methylethoxy)-
CAS No:689161-17-9
MF:C11H14O3
MW:194.227063655853
CID:1732371
PubChem ID:61379139
Update Time:2025-04-21
Benzoic acid, 4-methyl-2-(1-methylethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-methyl-2-(1-methylethoxy)-
- E90940
- MFCD14652964
- 4-methyl-2-propan-2-yloxybenzoic acid
- AKOS010637099
- 689161-17-9
- 2-isopropoxy-4-methylbenzoic acid
- CS-0195899
- MRCZFAVZQCEZKJ-UHFFFAOYSA-N
- SCHEMBL1699147
-
- Inchi: 1S/C11H14O3/c1-7(2)14-10-6-8(3)4-5-9(10)11(12)13/h4-7H,1-3H3,(H,12,13)
- InChI Key: MRCZFAVZQCEZKJ-UHFFFAOYSA-N
- SMILES: O(C1C=C(C)C=CC=1C(=O)O)C(C)C
Computed Properties
- Exact Mass: 194.09432
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Benzoic acid, 4-methyl-2-(1-methylethoxy)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR021QAP-500mg |
2-Isopropoxy-4-methylbenzoic acid |
689161-17-9 | 95% | 500mg |
$722.00 | 2025-03-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1266569-500mg |
2-Isopropoxy-4-methylbenzoic acid |
689161-17-9 | 98% | 500mg |
¥5246.00 | 2024-05-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1266569-1g |
2-Isopropoxy-4-methylbenzoic acid |
689161-17-9 | 98% | 1g |
¥6988.00 | 2024-05-03 | |
| Aaron | AR021QAP-1g |
2-Isopropoxy-4-methylbenzoic acid |
689161-17-9 | 95% | 1g |
$800.00 | 2025-02-17 | |
| Aaron | AR021QAP-250mg |
2-Isopropoxy-4-methylbenzoic acid |
689161-17-9 | 95% | 250mg |
$500.00 | 2025-02-17 |
Benzoic acid, 4-methyl-2-(1-methylethoxy)- Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
689161-17-9 (Benzoic acid, 4-methyl-2-(1-methylethoxy)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk